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Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Physicochemical Properties of Propaquizafop

The following table summarizes the key solubility and related properties of propaquizafop, which are

critical for understanding its environmental behavior and formulation.

Property Value Conditions |/ Notes Data Source

Water Solubility 0.63mgL™? 20°C,pH7 EU regulatory
database [1]

Solubility in Organic Solvents 500,000 mg Acetone EU regulatory
Lt database [1]
100,000 mg Chloroform AGRITOX dataset
L=t [1]
76,000 mg Methanol EU regulatory
L1 database [1]
500,000 mg Toluene EU regulatory
L1 database [1]
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Property

Octanol-Water Partition
Coefficient (Log P)

Vapour Pressure

Value

4.78

4,39 x 10~7
mPa

Conditions | Notes Data Source

20 °C, pH 7; indicates high Scientific study [2]
lipophilicity

20 °C Scientific study [2]

The very low water solubility and high solubility in organic solvents classify propaquizafop as a highly

hydrophobic compound. Its high log P value suggests a strong potential to adsorb to soil organic matter,

which is consistent with the observed weak mobility in studies [2].

Experimental Protocols for Analysis in Soil and Water

For researchers needing to replicate studies or develop analytical methods, here is a detailed protocol from a

2023 study that investigated the adsorption, mobility, and degradation of propaquizafop in various soils [2].

Materials and Reagents

¢ Analytical Standard: Propaquizafop (purity = 99.8%)

e Extraction Solvents: Acetonitrile (chromatographic grade), Formic Acid (FA)

e Salts: Sodium Chloride (NaCl), Anhydrous Calcium Chloride (CaClz)

e Soil Samples: Five different types (e.g., black soil, fluvo-aquic soil, red loam, paddy soil, ginseng
soil), air-dried and sieved to < 2 mm.

Extraction and Analysis Method

e Sample Preparation

o Water Samples: Accurately transfer 1 mL of the water sample (e.g., 5 mg L=t CaClz solution)
into a 5 mL centrifuge tube. Add 2 mL of acetonitrile and 500 pL of 0.2% FA water. Vortex for 2

minutes.

o Soil Samples: Weigh 5-10 g of soil into a 50 mL centrifuge tube. Add 10 mL of acetonitrile and
2.5 mL of 0.2% FA water. Oscillate at 180 rpm for 30 minutes.
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¢ Liquid-Liquid Partitioning

o To the mixture from the previous step, add 1.0 g (for water) or 2.0 g (for soil) of NaCl. Vortex for
1 minute and centrifuge at 5000 rpm for 5 minutes.

¢ Clean-up and Analysis

o Pass the supernatant through a 0.22 um organic filter membrane.
o Analyze the filtrate using High-Performance Liquid Chromatography (HPLC).
o HPLC Conditions:

Column: Thermo BDS Hypersil C18 (250 mm x 4.6 mm, 5 pm)

Mobile Phase: Water (A) and Acetonitrile (B) in a 20:80 (v/v) isocratic elution.
Flow Rate: 1 mL min—!

Column Temperature: 30 °C

Detection Wavelength: 230 nm

Retention Time: ~5.5 minutes

This method reported recovery rates of 87.56-107.61% for propaquizafop from water and soil samples,

demonstrating good reliability [2].

Environmental Degradation Pathway

Propaquizafop undergoes transformation in the environment. The diagram below, generated using DOT

language, illustrates its primary degradation pathway in soil and its relationship to the active herbicide

moiety.
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Hydrolysis
(Soil/Metabolism)

ACCase Enzyme
(in plants)

Click to download full resolution via product page

The diagram shows that propaquizafop, itself a precursor, rapidly hydrolyzes in soil to form the herbicidally
active quizalofop acid, which is the molecule that actually inhibits the ACCase enzyme in target plants [3]

[1].

Key Technical Insights for Professionals

¢ Formulation Implications: The high solubility in non-polar solvents like toluene and acetone versus

very low water solubility is typical for aryloxyphenoxypropionate herbicides, guiding the development
of emulsifiable concentrates (EC) for effective field application [1].

e Environmental Fate: The low water solubility and high log P value are consistent with weak mobility
in soil, reducing leaching risk to groundwater. Its degradation is influenced by temperature and soil
type, with half-lives ranging from 1.41 to 7.75 days under tested conditions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s540285?utm_src=pdf-body-img
https://www.smolecule.com/products/s540285?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1093.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/546.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/546.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10086030/
https://www.smolecule.com/products/s540285?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s540285?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

1. Propaquizafop (Ref: CGA 233380) - AERU [sitem.herts.ac.uk]
2. Adsorption, mobility, and degradation of the pesticide ... [pmc.ncbi.nim.nih.gov]
3. Quizalofop (Ref: CGA 287422) [sitem.herts.ac.uk]

To cite this document: Smolecule. [Propaquizafop solubility in water and organic solvents].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b540285#propaquizafop-solubility-in-water-and-organic-

solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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